Copper, [[2,2'-[1,2-ethanediylbis[(nitrilo-kappaN)methylidyne]]bis[phenolato-kappaO]](2-)]-, (SP-4-2)-

• CAS No.: 14167-15-8
• Molecular Formula: C16H14CuN2O2
• Molecular Weight: 329.84 g/mol
• IUPAC Name: copper;2-[2-[(2-oxidophenyl)methylideneamino]ethyliminomethyl]phenolate
• InChI: InChI=1S/C16H16N2O2.Cu/c19-15-7-3-1-5-13(15)11-17-9-10-18-12-14-6-2-4-8-16(14)20;/h1-8,11-12,19-20H,9-10H2;/q;+2/p-2
• InChI Key: OVGGMUBDQYQVAM-UHFFFAOYSA-L
• SMILES: C1=CC=C(C(=C1)C=NCCN=CC2=CC=CC=C2[O-])[O-].[Cu+2]
• physical_description: Liquid

Description

“Copper, [2,2’-[1,2-ethanediylbis[(nitrilo-kappaN)methylidyne]]bis[phenolato-kappaO]]-, (SP-4-2)-” is a chemical compound with the molecular formula C16H14CuN2O2. It’s also known by other names such as “Copper (2+) 2,2’- {1,2-ethanediylbis [nitrilo (E)methylylidene]}diphenolate” and "SALEN-CU".

Molecular Structure Analysis

The molecular structure of this compound consists of a copper (2+) ion complexed with a ligand derived from an ethylene-bridged bis(salicylaldimine). The molecular weight is approximately 329.841 Da.

Physical and Chemical Properties Analysis

This compound has a boiling point of 498.2ºC at 760 mmHg. The exact mass is 329.03500 and it has a LogP value of 1.77950.

Synthesis routes and methods I

Procedure details

Anhydrous ethanol was added to a mixture of Salen and Cu(OAc)2 under argon via a syringe. The reaction mixture was stirred at 80° C. for 24 hours. The solvent was removed under reduced pressure, yielding a dark green powder Salen-Cu.

Synthesis routes and methods II

Procedure details

The Cu(OAc)2 (0.5 mmol) and Salen (N′N′-bis(3-tert-butyl-5-bromo-salicylidene)-1,2-diaminocyclohexane, 0.5 mmol) and were dissolved in dried ethanol (20 mL). The mixture was stirred at 80° C. for 24 hours. After that the compound Salen-Cu was obtained.